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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B120667 Get Quote

In the landscape of modern cosmetic science, the selection of emollients is a critical decision

that dictates the sensory profile, performance, and stability of a formulation. Among the most

versatile and widely utilized are volatile emollients, which provide transient aesthetic benefits

before evaporating from the skin. This guide offers an in-depth comparative analysis of two

preeminent volatile emollients: Octamethyltrisiloxane, a linear silicone, and Isododecane, a

branched-chain hydrocarbon.

This document is intended for researchers, cosmetic chemists, and product development

professionals. It moves beyond a simple recitation of properties to explore the causal

relationships between the physicochemical characteristics of these ingredients and their

functional behavior in finished products. We will delve into their performance attributes,

supported by detailed experimental protocols for direct comparison, and conclude with

guidance for their strategic selection in formulation development.

Physicochemical Properties: A Foundation for
Performance
The distinct chemical nature of Octamethyltrisiloxane (a trisiloxane) and Isododecane (an

isoparaffin) gives rise to fundamental differences in their physical properties. These properties

are the primary determinants of their behavior on the skin and their interaction with other

formulation components.
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Property Octamethyltrisiloxane Isododecane

INCI Name Trisiloxane Isododecane

CAS Number 107-51-7[1] 31807-55-3

Chemical Family
Silicone (Linear

Organosiloxane)[1][2]

Hydrocarbon (Branched

Alkane)[3]

Molecular Formula C8H24O2Si3[1] C12H26[4]

Molecular Weight 236.53 g/mol [1] 170.33 g/mol [5]

Appearance Clear, colorless liquid[1] Clear, colorless liquid[6][7]

Viscosity (at 25°C) ~1.0 cSt[8] ~1.0 cP[7]

Specific Gravity / Density (at

25°C)
~0.82 g/mL[1] ~0.74 g/mL[5]

Boiling Point 153 °C[1] 170-195 °C[5]

Flash Point ~29 - 39 °C[8][9] ~60.8 °C[10]

Vapor Pressure (at 25°C) ~3.9 - 5.3 hPa[1][8] ~0.3 mmHg (~0.4 hPa)[10]

Solubility

Soluble in most alcohols and

many cosmetic solvents;

insoluble in water.[11]

Soluble in silicones,

hydrocarbons, isoparaffin, and

mineral spirits; insoluble in

water.[6][12]

Expert Insight: The lower molecular weight and higher vapor pressure of

Octamethyltrisiloxane compared to Isododecane are key indicators of its generally faster

evaporation rate. However, volatility in a formulation is complex.[13] Isododecane's branched

structure and hydrocarbon nature influence its interaction with skin lipids and other oils,

affecting its perceived "playtime" before setting. The flash point difference is also a critical

consideration for manufacturing safety and logistics.

Performance Characteristics in Formulation
While the table above provides the fundamental data, the true differentiation between these

emollients emerges in their functional performance.
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Volatility and Dry-Down Profile
Volatility, the rate of evaporation at ambient temperatures, is the defining characteristic of these

ingredients.[13] It is responsible for the "vanishing" sensation and the transformation of a

product's texture upon application.

Octamethyltrisiloxane: Known for its high volatility and clean, non-greasy feel, it

evaporates quickly from the skin.[14] A unique feature is its low heat of vaporization,

meaning it does not produce a significant cooling sensation upon evaporation, which can be

desirable in facial skincare and foundations.[11]

Isododecane: Also highly volatile, Isododecane's evaporation is crucial for creating long-wear

and transfer-resistant films in color cosmetics.[3] It allows pigments and film-formers to set

quickly and effectively on the skin or lips.[3] Its evaporation leaves behind a characteristic

matte, dry-touch finish.[15]

Spreadability and Sensory Feel
Spreadability is a measure of how easily an emollient expands over a surface, which translates

to the "glide" and "slip" of a cosmetic product during application.

Octamethyltrisiloxane: Offers excellent spreadability, enhancing the smooth and uniform

application of lotions, creams, and primers.[14][16] It imparts a distinctive silky, smooth, and

lightweight sensory experience, reducing tackiness.[2][16]

Isododecane: Provides high spreadability with a weightless feel.[15][17] Its primary sensory

contribution is a non-greasy, velvety texture that quickly transitions to a dry, matte finish,

making it ideal for oily and combination skin types.[3][18]

Solvency and Compatibility
An emollient's ability to act as a solvent or carrier for other ingredients is vital for formulation

stability and efficacy.

Octamethyltrisiloxane: Functions as an excellent volatile carrier for other ingredients,

particularly higher-viscosity silicones.[14] Its compatibility with a wide range of cosmetic
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ingredients makes it a versatile choice for various product types, from skincare to hair care.

[11]

Isododecane: As a hydrocarbon, it is an effective solvent for dispersing pigments, polymers,

and film formers.[3] It is highly compatible with silicones, other hydrocarbons, and mineral

spirits, making it a cornerstone of complex color cosmetic formulations.[6]

Key Applications and Rationale
The choice between these two emollients is often dictated by the desired end-benefit of the

product.

Octamethyltrisiloxane is favored in:

Skincare (Serums, Lotions): Where its role as a lightweight, volatile carrier helps deliver

active ingredients evenly while providing a refreshing, non-greasy feel.[14]

Makeup Primers: To enhance the smooth application and blendability of subsequent

makeup layers.[14]

Hair Care (Serums, Conditioners): To improve gloss and suppleness without weighing

down the hair.[14]

Antiperspirants & Deodorants: For its quick-drying properties and non-sticky feel.[11]

Isododecane is a go-to for:

Long-Wear Foundations: Improves blendability and helps the formula set for extended

wear.[3]

Liquid Lipsticks (Matte): Crucial for achieving a fast dry-down time and a transfer-resistant,

matte finish.[3][15]

Waterproof Mascaras & Eyeliners: Its volatility helps to lock down pigments and film-

formers, preventing smudging.[3][15]

Makeup Removers: Its solvency allows it to effectively break down and remove long-

wearing makeup without leaving a heavy, oily residue.[6]
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Preparation

Measurement

Analysis

1. Tare 7cm aluminum dish
on analytical balance

2. Dispense 2.00g of
test emollient

3. Record initial mass (T=0)

4. Record mass at
pre-defined intervals

5. Continue until mass stabilizes

6. Calculate % mass loss
vs. time

7. Plot data to compare
evaporation curves

Click to download full resolution via product page

Caption: Workflow for the gravimetric determination of emollient evaporation rates.

Protocol 2: Evaluation of Spreadability (Radial Spread
Method)
Objective: To measure and compare the spreading characteristics of the emollients on a

standardized skin-mimicking substrate.

Methodology:

Substrate Preparation: Use a synthetic skin substrate (e.g., Vitro-Skin®) hydrated for 24

hours in a humidity chamber. [19]Cut the substrate into uniform sections.
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Sample Application: Place the substrate on a flat, level surface with a piece of graph paper

underneath for scale. Using a micropipette, dispense a precise volume (e.g., 10 µL) of the

test emollient onto the center of the substrate. [19]3. Image Capture: Immediately start a

timer. Capture high-resolution digital images of the spreading drop at fixed time intervals

(e.g., 1, 5, 10, and 30 minutes).

Area Calculation: Use image analysis software to measure the area (in mm²) of the spread

emollient at each time point.

Analysis: Plot the spreading area versus time. A larger area at any given time point indicates

greater spreadability. This method can distinguish the initial rapid spreading phase from

slower absorption-driven phases. [20]

1. Prepare hydrated
synthetic skin substrate

2. Dispense 10 µL of
emollient onto substrate center

3. Start timer and capture
images at T=1, 5, 10, 30 min

4. Use image analysis software
to measure spread area (mm²)

5. Plot spread area vs. time
for each emollient

Click to download full resolution via product page

Caption: Workflow for the quantitative evaluation of emollient spreadability.
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Conclusion and Formulation Strategy
Octamethyltrisiloxane and Isododecane are both high-performance volatile emollients, but

they are not interchangeable. The choice between them is a strategic decision based on the

specific performance and sensory goals of a formulation.

Choose Octamethyltrisiloxane when the primary goal is to enhance the sensory

experience with a smooth, silky, and non-greasy feel. It is the superior choice for elegant

skincare and hair care formulations where a fast-vanishing carrier is needed without a

cooling effect.

Choose Isododecane when the primary goal is performance-driven, particularly for long-

wear, water-resistance, and transfer-proofing in color cosmetics. Its ability to quickly set

pigments and film-formers, coupled with its characteristic matte finish, makes it

indispensable in the formulation of high-endurance makeup. [3] By understanding the

fundamental physicochemical properties and leveraging quantitative performance data from

standardized tests, the formulation scientist can harness the unique attributes of each

molecule to create cosmetic products that are not only effective but also provide a superior

user experience.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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